N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-2-[1-(benzenesulfonyl)piperidin-2-yl]acetamide
• InChI: InChI=1S/C22H27N3O5S/c1-16(26)23-17-11-12-21(30-2)20(14-17)24-22(27)15-18-8-6-7-13-25(18)31(28,29)19-9-4-3-5-10-19/h3-5,9-12,14,18H,6-8,13,15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: DRNMJNPKKLTLPA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H27N3O5S
• Molecular Weight: 445.5 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as AMPP, is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. AMPP is a piperidine-based compound that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide is not fully understood. It has been suggested that N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide may exert its anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the immune system. It has also been suggested that N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide may exert its anti-cancer effects through the inhibition of the phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway.
Biochemical and Physiological Effects:
N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce pain in animal models of neuropathic pain. Additionally, N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide in lab experiments is that it has been shown to have anti-inflammatory, analgesic, and anti-cancer effects in animal models. This makes it a potentially useful compound for studying the mechanisms underlying these effects. However, one limitation of using N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that target specific pathways or mechanisms.

Future Directions

There are several future directions for research on N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide. One direction is to further study its mechanism of action, particularly with regard to its anti-inflammatory, analgesic, and anti-cancer effects. Another direction is to study its potential application in the treatment of other diseases, such as autoimmune diseases and infectious diseases. Additionally, future research could focus on developing derivatives of N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide that have improved pharmacological properties, such as increased potency and selectivity.

Synthesis Methods

The synthesis of N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide involves a multi-step process that begins with the reaction of 5-acetamido-2-methoxyaniline with 4-bromobutyryl chloride in the presence of triethylamine as a base. This reaction results in the formation of N-(5-acetamido-2-methoxyphenyl)-4-butyramide. The next step involves the reaction of N-(5-acetamido-2-methoxyphenyl)-4-butyramide with piperidine in the presence of sodium hydride as a base. This reaction results in the formation of N-(5-acetamido-2-methoxyphenyl)-2-(1-piperidinyl)acetamide. The final step involves the reaction of N-(5-acetamido-2-methoxyphenyl)-2-(1-piperidinyl)acetamide with phenylsulfonyl chloride in the presence of triethylamine as a base. This reaction results in the formation of N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, which is the final product.

Scientific Research Applications

N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has been studied for its potential application in the field of medicine. It has been shown to have anti-inflammatory and analgesic effects in animal models. N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has also been studied for its potential application in the treatment of neuropathic pain, as it has been shown to reduce pain in animal models of neuropathic pain. Additionally, N-(5-acetamido-2-methoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide has been studied for its potential application in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.